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Introduction

Dimefox (CAS: 115-26-4) is a highly toxic organophosphate compound historically used as a
systemic insecticide and acaricide.[1][2] Although its use as a pesticide has been discontinued
In most countries, its potent and well-characterized mechanism of action makes it a valuable
model compound for comparative toxicology studies.[2] As an irreversible acetylcholinesterase
inhibitor, Dimefox serves as a reference toxicant for investigating the effects of neurotoxic
agents, studying species-specific differences in sensitivity, and exploring the molecular
pathways underlying organophosphate toxicity.[3] This document provides detailed protocols
and data for utilizing Dimefox in such studies.

Mechanism of Action

The primary mechanism of toxicity for Dimefox, like other organophosphate nerve agents, is
the inhibition of acetylcholinesterase (AChE).[1][3][4] AChE is a critical enzyme that breaks
down the neurotransmitter acetylcholine (ACh) in synaptic clefts and neuromuscular junctions.
[3] By forming a covalent bond with the active site of AChE, Dimefox causes irreversible
inhibition of the enzyme.[3] This leads to an accumulation of ACh, resulting in excessive and
continuous stimulation of cholinergic receptors, which manifests as a cholinergic crisis
characterized by symptoms like profuse salivation, convulsions, respiratory depression, and
ultimately, death by asphyxiation or cardiac arrest.[3][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Utilizing Dimefox in Comparative
Toxicology Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150142#using-dimefox-in-comparative-toxicology-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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